2-(Methylthio)-5-nitropyrimidin-4-amine

• IUPAC Name: 2-methylsulfanyl-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C5H6N4O2S/c1-12-5-7-2-3(9(10)11)4(6)8-5/h2H,1H3,(H2,6,7,8)
• InChI Key: DRKQXDCCGQYDER-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N)[N+](=O)[O-]
• Molecular Formula: C5H6N4O2S
• Molecular Weight: 186.19 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.).

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties.

Scientific Research Applications

Synthesis of Poly-Substituted Pyrrolo[3,2-d]pyrimidin-7-one 5-Oxides

A study by Čikotienė et al. (2008) presented a method utilizing 4,6-dichloro-2-methylthio-5-nitropyrimidine in synthesizing poly-substituted pyrrolo[3,2-d]pyrimidin-7-one 5-oxides. This research indicated that the compound could be used as a starting material for producing various substituted pyrimidines through reactions with amines, leading to potential applications in synthesizing novel compounds (Čikotienė, Pudziuvelyte, & Brukštus, 2008).

Development of Tetrasubstituted Purine Libraries

Research by Hammarström et al. (2007, 2003, 2002) explored the use of 4,6-dichloro-2-(methylthio)-5-nitropyrimidine in the regioselective synthesis of a tetrasubstituted purine library. These studies demonstrated the compound's utility in solid-phase synthesis, highlighting its role in creating complex purine structures with potential pharmacological implications (Hammarström, Smith, & Talamas, 2007), (Hammarström, Meyer, Smith, & Talamas, 2003), (Hammarström, Smith, Talamas, Labadie, & Krauss, 2002).

Novel Heterocyclic System Synthesis

Banihashemi et al. (2020) explored the synthesis of novel derivatives of 4-methyl-3-nitro-6H-pyrimido[2,1-b]quinazoline by reacting 2-chloro-4-methyl-5-nitropyrimidine with amines. This research points to the potential of 2-(Methylthio)-5-nitropyrimidin-4-amine derivatives in constructing new heterocyclic systems, potentially useful in various chemical and pharmacological applications (Banihashemi, Hassani, & Lari, 2020).

Development of GPR119 Agonists

Yang et al. (2013) synthesized 5-nitropyrimidine analogs with azabicyclic substituents to evaluate their agonistic activity against human GPR119. This research illustrates the application of nitropyrimidine derivatives in developing new compounds with potential therapeutic applications, particularly in the field of medicinal chemistry (Yang, Fang, Pham, Lee, & Park, 2013).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with purine receptors . These receptors play a crucial role in various cellular functions, including cell proliferation, differentiation, and death .

Mode of Action

For instance, aldicarb, a carbamate insecticide, affects the nervous system by inhibiting the activity of acetylcholinesterase . This inhibition disrupts the transmission of nerve impulses, leading to various physiological effects .

Biochemical Pathways

Related compounds have been found to be involved in the biosynthesis of unusual floral volatiles . Additionally, the compound might be involved in the tRNA modification process, as suggested by the role of similar compounds .

Pharmacokinetics

Metopimazine, a phenothiazine derivative, has been reported to have a comparable pharmacokinetic profile . It’s important to note that the pharmacokinetic properties can significantly impact the bioavailability and overall effectiveness of a compound.

Result of Action

The inhibition of acetylcholinesterase, as seen with aldicarb, can lead to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of neurons . This can result in a variety of symptoms, depending on the specific neurons affected.

Action Environment

The environment can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and presence of other molecules can affect a compound’s stability and its interaction with its target. For instance, ametryn, a triazine herbicide, is moderately persistent in soils and can persist for a long time in water under certain conditions . .

Safety and Hazards

This involves detailing the safety precautions that need to be taken while handling the compound, its toxicity, environmental impact, and disposal methods.

Future Directions

This involves discussing potential future research directions or applications of the compound.